Cas no 73819-76-8 (5-Ethynylisobenzofuran-1,3-dione)

73819-76-8 structure
Product Name:5-Ethynylisobenzofuran-1,3-dione
CAS No:73819-76-8
Molecular Formula:C10H4O3
Molecular Weight:172.1370
MDL:MFCD06200801
CID:554785
PubChem ID:87569817
5-Ethynylisobenzofuran-1,3-dione Properties
Names and Identifiers
-
- 5-Ethynylisobenzofuran-1,3-dione
- 4-Ethynylphthalic Anhydride
- 1,3-Isobenzofurandione,5-ethynyl-
- 5-ethynyl-2-benzofuran-1,3-dione
- CKK 1
- FF Monomer 301
- KK 1
- 1,3-Isobenzofurandione, 5-ethynyl-
- 4-EthynylphthalicAnhydride
- C10H4O3
- 1463AC
- FCH1122645
- AX8097054
- E0579
- 5-ethynyl-1,3-dihydro-2-benzofuran-1,3-dione
- SCHEMBL278397
- MFCD06200801
- YCA81976
- AC-33713
- A925890
- 73819-76-8
- CS-0319477
- DTXSID40462229
- AS-60924
- FT-0692719
- T72893
- AKOS015836241
- DXJLXGJIZZNCBO-UHFFFAOYSA-N
-
- MDL: MFCD06200801
- InChIKey: DXJLXGJIZZNCBO-UHFFFAOYSA-N
- Inchi: 1S/C10H4O3/c1-2-6-3-4-7-8(5-6)10(12)13-9(7)11/h1,3-5H
- SMILES: O1C(C2C([H])=C([H])C(C#C[H])=C([H])C=2C1=O)=O
Computed Properties
- Exact Mass: 172.01600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 172.016043985g/mol
- Heavy Atom Count: 13
- Complexity: 309
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 43.4
Experimental Properties
- LogP: 0.97850
- PSA: 43.37000
- Boiling Point: 352.4°C at 760 mmHg
- Melting Point: 123.0 to 127.0 deg-C
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- Color/Form: Yellow lens powder.
- Solubility: Dissolve in thf
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
5-Ethynylisobenzofuran-1,3-dione Security Information
-
Symbol:
- Safety Instruction: S26; S36
- Risk Phrases:R36/37/38
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:Sealed in dry,2-8°C
- Risk Phrases: 36/37/38
5-Ethynylisobenzofuran-1,3-dione Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethynylisobenzofuran-1,3-dione Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003N6X-1g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 98% | 1g |
$52.00 | 2025-02-20 | |
A2B Chem LLC | AB69225-1g |
4-Ethynylphthalic anhydride |
73819-76-8 | >98.0%(GC) | 1g |
$192.00 | 2024-04-19 | |
Aaron | AR003NF9-250mg |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 98% | 250mg |
$25.00 | 2025-01-22 | |
abcr | AB171362-1 g |
4-Ethynylphthalic anhydride, 98%; . |
73819-76-8 | 98% | 1 g |
€237.10 | 2023-07-20 | |
Alichem | A019097648-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 5g |
$718.20 | 2023-09-01 | |
Ambeed | A346332-250mg |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 98% | 250mg |
$26.0 | 2025-02-28 | |
AstaTech | T72893-0.25/G |
4-ETHYNYLPHTHALIC ANHYDRIDE |
73819-76-8 | 98% | 0.25g |
$156 | 2023-09-19 | |
Chemenu | CM160800-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 5g |
$622 | ||
City Chemical | 2936CC-5GM |
4-Ethynylphthalic Anhydride |
73819-76-8 | 98.0%(HPLC) | 5gm |
$260.07 | 2023-09-19 | |
Crysdot LLC | CD11064668-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95+% | 5g |
$665 |
5-Ethynylisobenzofuran-1,3-dione Suppliers
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
(CAS:73819-76-8)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:73819-76-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:73819-76-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:73819-76-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
5-Ethynylisobenzofuran-1,3-dione Related Literature
-
Yin Lu,Xinye Yu,Corey J. Evans,Shengfu Yang,Kan Zhang Polym. Chem. 2021 12 5059
73819-76-8 (5-Ethynylisobenzofuran-1,3-dione) Related Products
- 85-44-9(Phthalic anhydride)
- 552-30-7(Trimellitic Anhydride)
- 4792-30-7(4-Methylisobenzofuran-1,3-dione)
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- 119389-05-8(5-(Phenylethynyl)isobenzofuran-1,3-dione)
- 89-32-7(Pyromellitic dianhydride)
- 106426-63-5(1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI))
- 75935-32-9(1,3-Isobenzofurandione-4,5,6,7-d4)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:73819-76-8)5-Ethynylisobenzofuran-1,3-dione

Purity:99%/99%
Quantity:5g/25g
Price($):218.0/762.0